2,4,6-trimethyl-N,N-di(propan-2-yl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N,N-di(propan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C15H25NO2S/c1-10(2)16(11(3)4)19(17,18)15-13(6)8-12(5)9-14(15)7/h8-11H,1-7H3
• InChI Key: QLAINAUNFIDEET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C(C)C)C(C)C)C
• Molecular Formula: C15H25NO2S
• Molecular Weight: 283.4 g/mol

Description

2,4,6-trimethyl-N,N-di(propan-2-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly referred to as TMB or TMB-8, and it belongs to the family of sulfonamides. TMB-8 has been extensively studied for its ability to inhibit calcium uptake in cells, which makes it a valuable tool for studying cellular processes.

Mechanism of Action

TMB-8 inhibits calcium uptake in cells by blocking the calcium release-activated calcium (CRAC) channels. These channels are responsible for the influx of calcium ions into cells, which is necessary for various cellular processes. TMB-8 binds to the CRAC channels and prevents the influx of calcium ions, leading to the inhibition of calcium-dependent cellular processes.
Biochemical and Physiological Effects:
TMB-8 has been shown to have various biochemical and physiological effects. It has been shown to inhibit muscle contraction, secretion, and cell division. TMB-8 has also been shown to have anti-inflammatory and anti-proliferative effects. Furthermore, TMB-8 has been shown to protect against ischemic injury in various tissues.

Advantages and Limitations for Lab Experiments

TMB-8 has several advantages for lab experiments. It is a highly specific inhibitor of calcium uptake in cells, which makes it a valuable tool for studying calcium-dependent cellular processes. TMB-8 is also relatively easy to synthesize and purify, which makes it readily available for use in experiments.
However, TMB-8 also has some limitations for lab experiments. It has been shown to have some toxicity at high concentrations, which can limit its use in certain experiments. Additionally, TMB-8 has a relatively short half-life, which can make it difficult to maintain its inhibitory effects over long periods of time.

Future Directions

TMB-8 has several potential future directions for scientific research. One potential direction is the development of more potent and selective inhibitors of calcium uptake in cells. Another potential direction is the study of the effects of TMB-8 on various diseases and disorders, such as Alzheimer's disease and cancer. Additionally, TMB-8 could be used in combination with other drugs to enhance their efficacy and reduce their toxicity.

Synthesis Methods

TMB-8 can be synthesized through a two-step process. The first step involves the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with diisopropylamine to form 2,4,6-trimethyl-N,N-di(propan-2-yl)benzenesulfonamide. The second step involves the purification of the product through recrystallization.

Scientific Research Applications

TMB-8 has been widely used in scientific research to study various cellular processes. It is commonly used as a calcium channel blocker, which inhibits calcium uptake in cells. This property of TMB-8 has made it a valuable tool for studying calcium-dependent cellular processes such as muscle contraction, secretion, and cell division.